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Compound of Interest

Glycine, N-[N-(4-
Compound Name:
methoxybenzoyl)glycyl]-

Cat. No.: B187625

For Immediate Use by Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
Glycine, N-[N-(4-methoxybenzoyl)glycyl]-. The information is intended for researchers,
scientists, and professionals in drug development who handle this and similar chemical
compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Glycine, N-[N-(4-methoxybenzoyl)glycyl]-
could not be located. The following procedures are based on general best practices for the
disposal of non-hazardous solid laboratory chemicals. Due to the absence of specific toxicity
and environmental hazard data, this compound should be handled with care, and the following
guidelines should be strictly followed. Always consult with your institution's Environmental
Health and Safety (EHS) department for specific disposal protocols.

Initial Safety and Handling Assessment

Before proceeding with disposal, a preliminary assessment of the compound's characteristics is
necessary. While specific quantitative data is unavailable, the structure as a protected dipeptide
suggests it is a solid organic compound with low volatility. Based on similar compounds like
glycylglycine, it may cause eye irritation.

Key Characteristics for Disposal Consideration
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Characteristic

Assessment for Glycine,
N-[N-(4-
methoxybenzoyl)glycyl]-

Disposal Implication

Physical State

Solid Powder

Easier to contain than liquids

or gases.

Hazard Classification

Unknown (Treat as potentially
non-hazardous but handle with

caution)

Segregate from highly reactive

or hazardous waste streams.

Likely stable under normal

Do not mix with incompatible

Reactivity conditions. Avoid strong chemicals during storage or
oxidizing agents. disposal.
Unknown (Likely has some If soluble, do not dispose of
Solubility water solubility due to the down the drain without EHS

glycine backbone)

approval.

Experimental Protocol: Waste Characterization and

Segregation

Objective: To correctly categorize and segregate Glycine, N-[N-(4-methoxybenzoyl)glycyl]-

for final disposal.

Methodology:

o Hazard Identification: In the absence of an SDS, treat the substance as a "chemical of

unknown toxicity." This necessitates the use of standard personal protective equipment
(PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

o Waste Container Labeling: Prepare a designated, sealed, and clearly labeled waste

container. The label should include:

o The full chemical name: "Glycine, N-[N-(4-methoxybenzoyl)glycyl]-"

o The words "Non-Hazardous Chemical Waste for Disposal” (or as directed by your EHS

department).
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o The date of accumulation.

o The name of the principal investigator and the laboratory location.

Segregation: Ensure the waste container for this compound is stored separately from liquid
waste, highly reactive waste, and hazardous waste streams.

Step-by-Step Disposal Procedure

Collection: Collect all waste Glycine, N-[N-(4-methoxybenzoyl)glycyl]- in the designated
and labeled solid waste container. This includes any contaminated items such as weighing
paper or spatulas.

Container Management: Keep the waste container closed at all times, except when adding
waste.

Storage: Store the sealed waste container in a designated, well-ventilated waste
accumulation area within the laboratory, away from general laboratory traffic.

Disposal Request: Once the container is full or is no longer needed, arrange for its disposal
through your institution's EHS department. Follow their specific procedures for requesting a
chemical waste pickup.

Documentation: Maintain a log of the chemical waste generated, including the name of the
compound, approximate quantity, and date of disposal request.

Important Considerations:

DO NOT dispose of this chemical in the regular trash.
DO NOT dispose of this chemical down the sanitary sewer.

DO NOT mix this chemical with other waste streams unless explicitly permitted by your EHS
department.

Visualization of Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste in the absence of a specific SDS.

Start: Chemical Waste for Disposal
(Glycine, N-[N-(4-methoxybenzoyl)glycyl]-)

Is a specific
Safety Data Sheet (SDS)
available?

Consult SDS for
hazard classification and
disposal instructions

Treat as a chemical of
'‘Unknown Toxicity'

Follow SDS and Wear appropriate PPE:

Follow - Safety Goggles
|nst|tu_t|on_al EHS - Lab Coat
guidelines
- Gloves

Segregate as solid
chemical waste in a
labeled, sealed container

Arrange for disposal via
Institutional EHS Department

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Laboratory Chemicals.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Glycine, N-[N-(4-
methoxybenzoyl)glycyl]-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187625#glycine-n-n-4-methoxybenzoyl-glycyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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